Caramiphen edisylate
Caramiphen edisylate
Brand Name:
Vulcanchem
CAS No.:
125-86-0
VCID:
VC21280134
InChI:
InChI=1S/2C18H27NO2.C2H6O6S2/c2*1-3-19(4-2)14-15-21-17(20)18(12-8-9-13-18)16-10-6-5-7-11-16;3-9(4,5)1-2-10(6,7)8/h2*5-7,10-11H,3-4,8-9,12-15H2,1-2H3;1-2H2,(H,3,4,5)(H,6,7,8)
SMILES:
CCN(CC)CCOC(=O)C1(CCCC1)C2=CC=CC=C2.CCN(CC)CCOC(=O)C1(CCCC1)C2=CC=CC=C2.C(CS(=O)(=O)O)S(=O)(=O)O
Molecular Formula:
C38H60N2O10S2
Molecular Weight:
769 g/mol
Caramiphen edisylate
CAS No.: 125-86-0
Cat. No.: VC21280134
Molecular Formula: C38H60N2O10S2
Molecular Weight: 769 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 125-86-0 |
|---|---|
| Molecular Formula | C38H60N2O10S2 |
| Molecular Weight | 769 g/mol |
| IUPAC Name | 2-(diethylamino)ethyl 1-phenylcyclopentane-1-carboxylate;ethane-1,2-disulfonic acid |
| Standard InChI | InChI=1S/2C18H27NO2.C2H6O6S2/c2*1-3-19(4-2)14-15-21-17(20)18(12-8-9-13-18)16-10-6-5-7-11-16;3-9(4,5)1-2-10(6,7)8/h2*5-7,10-11H,3-4,8-9,12-15H2,1-2H3;1-2H2,(H,3,4,5)(H,6,7,8) |
| Standard InChI Key | BANIDACEBXZGNK-UHFFFAOYSA-N |
| SMILES | CCN(CC)CCOC(=O)C1(CCCC1)C2=CC=CC=C2.CCN(CC)CCOC(=O)C1(CCCC1)C2=CC=CC=C2.C(CS(=O)(=O)O)S(=O)(=O)O |
| Canonical SMILES | CC[NH+](CC)CCOC(=O)C1(CCCC1)C2=CC=CC=C2.CC[NH+](CC)CCOC(=O)C1(CCCC1)C2=CC=CC=C2.C(CS(=O)(=O)[O-])S(=O)(=O)[O-] |
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